5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-benzylidene-3-ethyl-1-methyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C13H14N2OS/c1-3-15-12(16)11(14(2)13(15)17)9-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/b11-9-
• InChI Key: XHGMOQYTSIWVJY-LUAWRHEFSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=CC=C2)N(C1=S)C
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=CC=C2)/N(C1=S)C
• Molecular Formula: C13H14N2OS
• Molecular Weight: 246.33 g/mol

Description

5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone, also known as thiosemicarbazone, is a sulfur-containing heterocyclic compound that has been widely studied for its potential applications in various scientific fields. This compound is synthesized through a simple reaction between thiosemicarbazide and an aldehyde or ketone, and has been shown to possess a range of biological activities. In

Mechanism of Action

The mechanism of action of 5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinoneazone is not fully understood, but it is believed to involve the formation of complexes with metal ions and/or proteins. Thiosemicarbazone has been shown to inhibit the activity of various enzymes, including ribonucleotide reductase, which is involved in DNA synthesis, and cathepsin B, which is involved in protein degradation. Thiosemicarbazone has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Thiosemicarbazone has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi, including Staphylococcus aureus, Escherichia coli, and Candida albicans. Thiosemicarbazone has also been shown to inhibit the replication of various viruses, including herpes simplex virus and human immunodeficiency virus. In addition, 5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinoneazone has been shown to have anticancer activity, both in vitro and in vivo, against a range of cancer cell lines, including breast, lung, and colon cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinoneazone is its ease of synthesis, which makes it a readily available starting material for the synthesis of other biologically active compounds. Thiosemicarbazone also has a relatively low toxicity, which makes it a promising candidate for further development as a therapeutic agent. However, 5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinoneazone has some limitations for lab experiments, including its low solubility in water and its tendency to form complexes with metal ions, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for research on 5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinoneazone. One area of research is the development of 5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinoneazone derivatives with improved solubility and selectivity for specific targets. Another area of research is the investigation of the mechanism of action of 5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinoneazone, including its interactions with metal ions and proteins. Additionally, 5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinoneazone has potential applications in the treatment of various diseases, including cancer, viral infections, and neurodegenerative diseases, and further research is needed to explore these applications.

Scientific Research Applications

Thiosemicarbazone has been extensively studied for its potential applications in various scientific fields. It has been shown to possess antibacterial, antifungal, antiviral, and anticancer properties. Thiosemicarbazone has also been investigated for its potential as a chelating agent for heavy metal ions, and as a fluorescent probe for detecting metal ions and amino acids. In addition, 5-benzylidene-3-ethyl-1-methyl-2-thioxo-4-imidazolidinoneazone has been used as a starting material for the synthesis of other biologically active compounds.